Cas no 2227805-01-6 (rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 2227805-01-6
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 5859421
• PubChem ID: 165658222
• Update Time: 2025-07-14

rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• 2227805-01-6
• EN300-1862701
• rac-[(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C15H19N3/c1-15(2)12(8-16)13(15)11-9-17-18-14(11)10-6-4-3-5-7-10/h3-7,9,12-13H,8,16H2,1-2H3,(H,17,18)/t12-,13-/m0/s1
• InChI Key： OBWMVAOHXWJWNB-STQMWFEESA-N
• SMILES： NC[C@H]1[C@H](C2C=NNC=2C2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227805-01-6)

rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine, with the CAS number 2227805-01-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring and a phenylpyrazole moiety, which contribute to its potential biological activities and therapeutic applications.

The cyclopropyl ring is a three-membered cyclic structure that imparts significant steric constraints and electronic effects to the molecule. These properties can influence the compound's conformational flexibility and binding interactions with biological targets. The phenylpyrazole moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Recent studies have highlighted the potential of rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory effects in both in vitro and in vivo models. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry in 2022, rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine was evaluated for its analgesic properties. The results showed that the compound significantly reduced pain responses in animal models of neuropathic pain and inflammatory pain. The mechanism of action was attributed to its ability to modulate nociceptive pathways and reduce neuroinflammation.

The chiral nature of rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine also adds an interesting dimension to its study. Chirality can significantly impact the pharmacokinetic and pharmacodynamic properties of a molecule. Enantiomers can exhibit different biological activities and metabolic profiles, which can be crucial for optimizing drug efficacy and safety. Therefore, further research into the enantioselective synthesis and biological evaluation of this compound's enantiomers is warranted.

In terms of synthetic methods, rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine can be prepared through various synthetic routes. One common approach involves the coupling of a cyclopropyl derivative with a phenylpyrazole moiety using transition-metal-catalyzed reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The potential applications of rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine extend beyond anti-inflammatory and analgesic uses. Ongoing research is exploring its role in other therapeutic areas such as neurodegenerative diseases and cancer. For example, preliminary studies have shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and cell cycle arrest.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227805-01-6) is a promising compound with a unique chemical structure that holds significant potential for various therapeutic applications. Its anti-inflammatory and analgesic properties have been well-documented in recent studies, and further research into its enantioselective synthesis and biological activities is expected to yield valuable insights for drug development.